Cas no 2248375-59-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylate
- 2248375-59-7
- EN300-6526281
-
- Inchi: 1S/C17H12N2O6/c20-14-11-8-13(24-12(11)6-3-7-18-14)17(23)25-19-15(21)9-4-1-2-5-10(9)16(19)22/h1-2,4-5,8H,3,6-7H2,(H,18,20)
- InChI Key: QYODQDDHMWCISM-UHFFFAOYSA-N
- SMILES: O1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC2C(NCCCC1=2)=O
Computed Properties
- Exact Mass: 340.06953611g/mol
- Monoisotopic Mass: 340.06953611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 596
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 106Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6526281-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylate |
2248375-59-7 | 95.0% | 0.05g |
$959.0 | 2025-03-13 | |
| Enamine | EN300-6526281-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylate |
2248375-59-7 | 95.0% | 0.1g |
$1005.0 | 2025-03-13 | |
| Enamine | EN300-6526281-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylate |
2248375-59-7 | 95.0% | 0.25g |
$1051.0 | 2025-03-13 | |
| Enamine | EN300-6526281-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylate |
2248375-59-7 | 95.0% | 0.5g |
$1097.0 | 2025-03-13 | |
| Enamine | EN300-6526281-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylate |
2248375-59-7 | 95.0% | 1.0g |
$1142.0 | 2025-03-13 | |
| Enamine | EN300-6526281-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylate |
2248375-59-7 | 95.0% | 2.5g |
$2240.0 | 2025-03-13 | |
| Enamine | EN300-6526281-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylate |
2248375-59-7 | 95.0% | 5.0g |
$3313.0 | 2025-03-13 | |
| Enamine | EN300-6526281-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylate |
2248375-59-7 | 95.0% | 10.0g |
$4914.0 | 2025-03-13 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylate Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylate
Compound CAS No. 2248375-59-7: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-Oxo-4H,5H,6H,7H,8H-Furo[3,2-c]azepine-2-carboxylate
The compound with CAS No. 2248375-59-7, known as 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-Oxo-4H,5H,6H,7H,8H-Furo[3,2-c]azepine-2-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fused bicyclic system and a carboxylate group. Recent studies have highlighted its potential applications in drug design and material science.
Structural Insights: The molecule consists of a furo[3,2-c]azepine core fused with an isoindole moiety. The presence of multiple oxygen atoms in the structure contributes to its unique electronic properties and reactivity. Researchers have utilized computational chemistry techniques to study the electronic distribution and stability of this compound. These studies have revealed that the molecule exhibits significant conjugation effects due to the alternating single and double bonds in its aromatic system.
Synthesis and Characterization: The synthesis of 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-Oxo... involves a multi-step process that includes cyclization reactions and oxidation steps. Recent advancements in catalytic methods have improved the yield and purity of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure. The compound has also been subjected to X-ray crystallography to determine its three-dimensional arrangement.
Biological Activity: This compound has shown promising biological activity in preliminary assays. Studies conducted in vitro have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases. Furthermore, it has exhibited moderate anti-inflammatory properties in animal models. These findings suggest that 1,3-Dioxo... could serve as a lead compound for the development of novel therapeutic agents.
Applications in Material Science: Beyond its biological applications, this compound has potential uses in material science. Its rigid structure and conjugated system make it a candidate for applications in organic electronics. Recent research has explored its use as a component in organic light-emitting diodes (OLEDs) due to its efficient charge transport properties.
Future Directions: Ongoing research is focused on optimizing the synthesis of 1,3-Dioxo... to reduce costs and improve scalability. Additionally, efforts are being made to modify the molecule's structure to enhance its pharmacokinetic properties for drug delivery applications. Collaborative studies between chemists and biologists are expected to uncover new functionalities of this compound.
In conclusion, 1,3-Dioxo... is a versatile compound with diverse applications across multiple disciplines. Its unique structure and properties make it a valuable subject for further research and development.
2248375-59-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)